Cas no 656800-89-4 (Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)-)

• Product Name: Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)-
• CAS No: 656800-89-4
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 397693
• PubChem ID: 44359515
• Update Time: 2025-04-19

Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)-
• 4-(9-methyl-9-bicyclo[3.3.1]nonanyl)phenol
• CHEMBL341998
• DTXSID60658440
• 4-(9-Methylbicyclo[3.3.1]nonan-9-yl)phenol
• SCHEMBL1516014
• 656800-89-4

• Inchi： 1S/C16H22O/c1-16(14-8-10-15(17)11-9-14)12-4-2-5-13(16)7-3-6-12/h8-13,17H,2-7H2,1H3
• InChI Key： CPTRAZMQFZYHET-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1(C)C2CCCC1CCC2

Computed Properties

• Exact Mass: 230.16716
• Monoisotopic Mass: 230.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.5

Experimental Properties

• PSA: 20.23